Cas no 71436-87-8 (Dodecanoic acid,2-(butylthio)-)

• Product Name: Dodecanoic acid,2-(butylthio)-
• CAS No: 71436-87-8
• MF: C₁₆H₃₂O₂S
• MW: 288.489084243774
• CID: 563768
• PubChem ID: 3018130
• Update Time: 2025-04-19

Dodecanoic acid,2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,2-(butylthio)-
• 2-(butylthio)dodecanoic acid
• 2-butylsulfanyldodecanoic acid
• 2-(butylsulfanyl)dodecanoic acid
• DTXSID80991826
• NS00061750
• 71436-87-8
• EINECS 275-446-4

• Inchi： 1S/C16H32O2S/c1-3-5-7-8-9-10-11-12-13-15(16(17)18)19-14-6-4-2/h15H,3-14H2,1-2H3,(H,17,18)
• InChI Key： COPIFQGFBVOZOJ-UHFFFAOYSA-N
• SMILES： S(CCCC)C(C(=O)O)CCCCCCCCCC

Computed Properties

• Exact Mass: 288.21246
• Monoisotopic Mass: 288.21230143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3